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This guide provides a comprehensive overview of the physical and chemical properties of
butanimidamide, a versatile building block in organic and medicinal chemistry. Drawing from
established scientific literature and chemical databases, this document is intended to serve as
a technical resource for researchers and professionals engaged in drug discovery and
development.

Introduction: The Chemical Identity of
Butanimidamide

Butanimidamide, also known as butyramidine, is a nitrogenous organic compound belonging
to the amidine class.[1] Its structure features a four-carbon alkyl chain attached to an
imidamide functional group (-C(=NH)NH2).[1] This functional group, with its unique electronic
and steric properties, makes butanimidamide a valuable precursor in the synthesis of various
heterocyclic compounds, particularly pyrimidine and pyridine derivatives, which are core
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scaffolds in many pharmaceutical agents.[1] The amidine moiety's ability to participate in
hydrogen bonding and electrostatic interactions also makes it a subject of interest in studies of
enzyme-substrate and protein-ligand binding.[1]

Table 1: Chemical Identifiers for Butanimidamide

Identifier Value Source

IUPAC Name butanimidamide PubChem[2][3]

Butyramidine, Butanoic acid
Synonyms o ) ) o ECHEMI[2], PubChem][3]
amidine, Butyric acid amidine

CAS Number 107-90-4 ECHEMI[2], PubChem][3]
Molecular Formula C4H10N2 ECHEMI[2], PubChem][3]
Molecular Weight 86.14 g/mol ECHEMI[2], PubChem[3]

INChl=1S/C4H10N2/c1-2-3-
InChl PubChem][3]
4(5)6/h2-3H2,1H3,(H3,5,6)

RXKUYBRRTKRGME-
InChlKey PubChem|[3]
UHFFFAOYSA-N

Canonical SMILES CCCC(=N)N PubChem|[3]

Physicochemical Properties: A Data-Driven Analysis

A thorough understanding of a molecule's physical and chemical properties is paramount for its
application in research and development. This section details the known and predicted
properties of butanimidamide.

Physical Properties

Experimentally determined physical properties for butanimidamide are not readily available in
the public domain. However, computational predictions provide valuable estimates. It is crucial
to distinguish these from the experimentally verified data of the structurally related butanamide
(butyramide), which are often cited for comparison.
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Table 2: Predicted and Experimental Physical Properties

Butanimidamide Butanamide
Property ) . Source
(Predicted) (Experimental)
] ] ) University of
Melting Point Not Available 115°C )
Hertfordshire[4]
- , ECHEMI[2], Fisher
Boiling Point 117.2+23.0°C 216 °C S
Scientific[5]
Density 0.96 £ 0.1 g/cm?3 1.03 g/cm3 ECHEMI[2], Stenutz
pKa (Conjugate Acid) Not Available -0.43 PubChem|[6]
PubChem[3],
LogP 0.1 -0.21
PubChem|[6]
Topological Polar ECHEMI[2],
Pood 49.9 A2 43.1 A2 el
Surface Area PubChem][6]

Solubility Profile

The solubility of butanimidamide is dictated by the interplay between its polar amidine head
and its nonpolar butyl tail.

o Water: It exhibits moderate solubility in water due to the ability of the amidine group to form
hydrogen bonds with water molecules.[1]

e Polar Organic Solvents: Butanimidamide is generally soluble in polar organic solvents such
as ethanol and methanol.[1]

e Non-Polar Organic Solvents: Its solubility is limited in non-polar solvents like hexane.[1]

This solubility profile suggests that for reactions and formulations, a moderately polar solvent
system would be most appropriate.

Chemical Reactivity and Stability
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The chemical behavior of butanimidamide is centered around the reactivity of the amidine

functional group.

Basicity: Amidines are strong organic bases due to the delocalization of the positive charge
in their conjugate acid form. The pKa of the conjugate acid of butanimidamide is expected
to be significantly higher than that of butanamide, likely in the range of 10-12, similar to other
simple amidines.

Hydrolysis: Amidines can be susceptible to hydrolysis, particularly under acidic or basic
conditions, to yield the corresponding amide (butanamide) and ammonia. This is a critical
consideration for storage and handling, as well as for its use in aqueous media.

Oxidation: The amidine group can be oxidized to form butanoic acid using strong oxidizing
agents like potassium permanganate.[7]

Reduction: Butanimidamide can be reduced to butylamine with reducing agents such as
lithium aluminum hydride.[7]

Nucleophilic Substitution: The amidine group can undergo nucleophilic substitution reactions,
allowing for the synthesis of various substituted derivatives.[7]

For long-term storage, butanimidamide should be kept in a cool, dry, well-ventilated area in a

tightly sealed container, away from incompatible substances such as strong oxidizing agents

and sources of moisture.

Spectroscopic Characterization

Spectroscopic data is essential for the structural elucidation and purity assessment of

butanimidamide. While comprehensive interpreted spectra are not readily available, typical

spectral features can be predicted.

'H NMR: The proton NMR spectrum is expected to show signals corresponding to the
protons of the butyl chain and the N-H protons of the amidine group. The chemical shifts and
coupling patterns would be characteristic of a propyl group attached to a functional carbon,
with the N-H protons likely appearing as a broad signal.
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e 13C NMR: The carbon NMR spectrum would display four distinct signals for the butyl group
carbons, with the amidine carbon appearing at a characteristic downfield shift.

« Infrared (IR) Spectroscopy: The IR spectrum is expected to show characteristic absorption
bands for N-H stretching vibrations (typically in the range of 3100-3500 cm~1), C=N
stretching (around 1620-1680 cm~1), and N-H bending vibrations.

o Mass Spectrometry (MS): In mass spectrometry, butanimidamide would exhibit a molecular
ion peak corresponding to its molecular weight. Fragmentation patterns would likely involve
cleavage of the butyl chain and loss of ammonia or related fragments.

Synthesis and Analysis: Methodologies and

Protocols
Synthetic Pathways

Butanimidamide can be synthesized through several established methods for amidine
formation.[1]

Diagram 1: Synthetic Routes to Butanimidamide

Butyronitrile Butyryl Chloride

Catalytic Hydrogenation Ammonolysis
(in presence of NH3) d

-

Click to download full resolution via product page
Caption: Common synthetic pathways to Butanimidamide.

Protocol 1: Synthesis of Butanimidamide via Catalytic Hydrogenation of Butyronitrile
(Representative Protocol)
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This protocol is a generalized procedure based on known methods for amidine synthesis and
should be optimized for specific laboratory conditions.

e Reactor Setup: A high-pressure autoclave reactor equipped with a magnetic stirrer, gas inlet,
and temperature and pressure controls is charged with a suitable catalyst (e.g., Raney nickel
or a palladium-based catalyst).

e Solvent and Reactant Addition: A solution of butyronitrile in an appropriate solvent (e.g.,
ethanol saturated with ammonia) is added to the reactor.

o Reaction Conditions: The reactor is sealed, purged with nitrogen, and then pressurized with
hydrogen gas to the desired pressure. The reaction mixture is heated to the target
temperature with vigorous stirring. The progress of the reaction is monitored by gas
chromatography or thin-layer chromatography.

o Work-up: Upon completion, the reactor is cooled, and the pressure is carefully released. The
catalyst is removed by filtration.

o Purification: The solvent is removed under reduced pressure. The crude butanimidamide
can be purified by distillation under reduced pressure or by recrystallization from a suitable
solvent system.

Analytical Methods

The purity and identity of synthesized butanimidamide can be confirmed using a combination
of analytical techniques.

Diagram 2: Analytical Workflow for Butanimidamide Characterization
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Caption: Workflow for the analysis of Butanimidamide.

o High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC with a suitable
column (e.g., C18) and a mobile phase consisting of a buffered aqueous solution and an
organic modifier (e.g., acetonitrile or methanol) can be used to assess purity. Detection can
be achieved using a UV detector at a low wavelength or a mass spectrometer.

e Gas Chromatography (GC): GC can also be employed for purity analysis, particularly when
coupled with a mass spectrometer (GC-MS) for simultaneous separation and identification.

Applications in Research and Drug Development

Butanimidamide serves as a key intermediate in the synthesis of more complex molecules
with potential biological activity.[1] Its amidine functionality is a bioisostere for various functional
groups and can be incorporated into lead compounds to modulate their physicochemical and
pharmacological properties. Related amidine structures have been explored for their potential
as anticonvulsant agents and as inhibitors of enzymes like histone deacetylases.[1]
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Safety and Handling

Butanimidamide is classified as a hazardous substance and requires careful handling in a
laboratory setting.

e Hazards: It is known to cause skin irritation, serious eye irritation, and may cause respiratory
irritation. [8]

o Precautions: Appropriate personal protective equipment, including gloves, safety glasses,
and a lab coat, should be worn when handling this compound.[8] Work should be conducted
in a well-ventilated area or a fume hood.[8]

» First Aid: In case of contact with skin or eyes, rinse immediately with plenty of water.[8] If
inhaled, move the person to fresh air.[8] Seek medical attention if irritation persists.

Always consult the latest Safety Data Sheet (SDS) from the supplier before handling
butanimidamide.

Conclusion

Butanimidamide is a valuable chemical entity with significant potential in synthetic and
medicinal chemistry. While a comprehensive set of experimentally determined physical data is
not yet widely available, its predicted properties and known chemical reactivity provide a solid
foundation for its use in research and development. Adherence to appropriate synthetic,
analytical, and safety protocols is essential for its successful and safe application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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